Cas no 2413869-62-0 (tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate)

• Product Name: tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate
• CAS No: 2413869-62-0
• MF: C₁₁H₁₆ClN₃O₃
• MW: 273.716041564941
• CID: 5674761
• PubChem ID: 165898553
• Update Time: 2025-05-24

tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2413869-62-0
• EN300-26666229
• tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate

• Inchi： 1S/C11H16ClN3O3/c1-11(2,3)18-10(17)15(4-5-16)9-7-13-6-8(12)14-9/h6-7,16H,4-5H2,1-3H3
• InChI Key： FBXUTHQXVZKSKX-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N(C(=O)OC(C)(C)C)CCO

Computed Properties

• Exact Mass: 273.0880191g/mol
• Monoisotopic Mass: 273.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate

tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate, identified by the CAS number 2413869-62-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a pyrazine ring substituted with a chlorine atom at the 6-position, and a hydroxyethyl group attached to the nitrogen atom of the carbamate functional group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The pyrazine ring, a heterocyclic aromatic structure, is known for its ability to interact with various biological targets, making it a valuable component in drug design. The substitution pattern on the pyrazine ring, including the chlorine atom at position 6, further enhances its pharmacological properties by modulating electronic effects and improving bioavailability.

The tert-butyl group in this compound serves as a bulky substituent, which can influence the steric environment around the molecule. This steric effect is crucial in determining the molecule's interactions with biological targets, such as enzymes or receptors. Additionally, the hydroxyethyl group attached to the nitrogen atom introduces hydrophilic properties, which can enhance solubility and facilitate interactions with aqueous biological systems. Together, these structural features make tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate a versatile compound with potential applications in diverse fields.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and carbamate formation reactions. The starting materials typically include chloro-substituted pyrazine derivatives and appropriate alcohol or amine precursors. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods and green chemistry have also been applied to improve the efficiency and sustainability of its synthesis.

The application of tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate extends beyond medicinal chemistry. It has been investigated for its potential use in agrochemicals, where it may act as an herbicide or fungicide due to its ability to inhibit specific enzymatic pathways in plants or pathogens. Furthermore, its unique electronic properties make it a candidate for applications in materials science, such as in the development of advanced polymers or electronic materials.

From an environmental perspective, understanding the fate and behavior of this compound is essential for assessing its safety and sustainability. Recent studies have focused on its degradation pathways under various environmental conditions, including soil microbial activity and photodegradation. These studies aim to evaluate its persistence in the environment and minimize any potential ecological risks associated with its use.

In conclusion, tert-butyl N-(6-chloropyrazin-2-yl)-N-(2-hydroxyethyl)carbamate is a multifaceted compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for addressing current challenges in medicine, agriculture, and materials science. Continued research into its properties and potential uses will undoubtedly unlock further opportunities for innovation and practical implementation.